![molecular formula C9H15Cl2N3O B2500651 3-amino-N-(3-methylpyridin-2-yl)propanamide dihydrochloride CAS No. 1909325-75-2](/img/structure/B2500651.png)
3-amino-N-(3-methylpyridin-2-yl)propanamide dihydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the use of starting materials such as succinic anhydride, aminoguanidine hydrochloride, and various amines. For example, the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides was achieved through two pathways, depending on the nucleophilicity of the amines used . Similarly, the synthesis of 2-((2-aminopyridin-3-yl)methylene)-N-ethylhydrazinecarbothioamide involved spectroscopic methods and was characterized by elemental analysis, NMR, FT-IR, FT-Raman, and UV-Vis spectra . These methods could potentially be adapted for the synthesis of "3-amino-N-(3-methylpyridin-2-yl)propanamide dihydrochloride."
Molecular Structure Analysis
X-ray crystallography is a common technique used to determine the molecular structure of compounds. For instance, the molecular structure of a novel phthalide derivative was analyzed using X-ray diffraction, which revealed that it crystallizes in a monoclinic space group . Similarly, the structure of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(1-adamantyl)-3-(dimethylamino) propanamide was confirmed by X-ray diffraction . These techniques could be applied to determine the molecular structure of "this compound."
Chemical Reactions Analysis
The reactivity of similar compounds has been studied, such as the reactions of 3-aminopyridine with electrophilic reagents, aryl diazonium salts, and isothiocyanates to prepare new derivatives . Understanding these reactions can provide insights into the potential reactivity of "this compound" with various reagents.
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds have been characterized using various spectroscopic and computational methods. For example, DFT calculations were used to determine the optimized structure parameters and vibrational frequencies of a synthesized compound . The antioxidant activity, DNA binding, and molecular docking studies of a phthalide derivative were also investigated . These methods could be used to analyze the physical and chemical properties of "this compound."
Scientific Research Applications
Synthesis and Biological Properties
Research has explored the synthesis of new basic N-(5-aryl-1,3,4-oxadiazol-2-yl) propanamides and butanamides, which are related to 3-amino-N-(3-methylpyridin-2-yl)propanamide dihydrochloride. These compounds have shown significant local anaesthetic activity (Saxena, Singh, Agarwal, & Mehra, 1984).
Heterocyclic Synthesis
A series of new dihydropyridines, butanamide, dihydropyridazines, and thiourea derivatives have been prepared, utilizing compounds like 3-aminopyridine and N-(pyridin-3-yl)-3-(pyridin-3-ylimino)butanamide. These compounds demonstrate the versatility of such chemical structures in synthesizing diverse molecules (Hafiz, Ramiz, & Sarhan, 2011).
Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been employed to create 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, illustrating an efficient approach to synthesizing related compounds (Tan, Lim, & Dolzhenko, 2017).
Antimicrobial Activities
2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized, showing significant antibacterial and antifungal activities. This indicates the potential of similar structures, including this compound, in developing new antimicrobial agents (Helal, Abbas, Salem, Farag, & Ammar, 2013).
Urease Inhibitory Potential
A novel series of bi-heterocyclic propanamides exhibited promising activity against the enzyme urease, highlighting the potential therapeutic applications of related compounds (Abbasi, Ramzan, ur-Rehman, Siddiqui, Hassan, Shah, Ashraf, Shahid, & Seo, 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
3-amino-N-(3-methylpyridin-2-yl)propanamide;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.2ClH/c1-7-3-2-6-11-9(7)12-8(13)4-5-10;;/h2-3,6H,4-5,10H2,1H3,(H,11,12,13);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAYMDIAYFWKBIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)CCN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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